Cas no 52204-01-0 (2H-Azepin-2-one, 7,7'-methylenebis[hexahydro-)

• Product name: 2H-Azepin-2-one, 7,7'-methylenebis[hexahydro-
• CAS No: 52204-01-0
• MF: C₁₃H₂₂N₂O₂
• MW: 238.325983524323
• CID: 336175
• PubChem ID: 20037322

2H-Azepin-2-one, 7,7'-methylenebis[hexahydro- Chemical and Physical Properties

Names and Identifiers

• 7-[(7-oxoazepan-2-yl)methyl]azepan-2-one
• 52204-01-0
• Methylenbiscaprolactam
• SCHEMBL4019894
• 7,7'-Methylenedi(azepan-2-one)
• DTXSID10601885
• 2H-Azepin-2-one, 7,7'-methylenebis[hexahydro-

• Inchi： InChI=1S/C13H22N2O2/c16-12-7-3-1-5-10(14-12)9-11-6-2-4-8-13(17)15-11/h10-11H,1-9H2,(H,14,16)(H,15,17)
• InChI Key： XMGLNPARCVUNDI-UHFFFAOYSA-N
• SMILES： C(C1NC(=O)CCCC1)C1NC(=O)CCCC1

Computed Properties

• Exact Mass: 238.168127949g/mol
• Monoisotopic Mass: 238.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 58.2Ų